Cas no 5446-98-0 ( )

• Product Name: &nbsp
• CAS No: 5446-98-0
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 941441
• PubChem ID: 226360
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(4-acetyl-2-methoxyphenoxy)methoxy]-3-methoxyphenyl]ethanone
• 1,1'-{methanediylbis[oxy(3-methoxybenzene-4,1-diyl)]}diethanone
• AC1L5EPL
• AC1Q5GJQ
• AR-1B4256
• CTK5A1169
• Formaldehyd-[bis-(4-acetyl-2-methoxy-phenyl)-acetal]
• formaldehyde-[bis-(4-acetyl-2-methoxy-phenyl)-acetal]
• KST-1B6555
• NSC16740
• DTXSID10280417
• NSC-16740
• 5446-98-0
• 1,1'-{Methylenebis[oxy(3-methoxy-4,1-phenylene)]}di(ethan-1-one)
•  

• Inchi： 1S/C19H20O6/c1-12(20)14-5-7-16(18(9-14)22-3)24-11-25-17-8-6-15(13(2)21)10-19(17)23-4/h5-10H,11H2,1-4H3
• InChI Key： MNJXYAFXHCEZOD-UHFFFAOYSA-N
• SMILES： O(COC1C=CC(C(C)=O)=CC=1OC)C1C=CC(C(C)=O)=CC=1OC

Computed Properties

• Exact Mass: 344.126
• Monoisotopic Mass: 344.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 524.4°C at 760 mmHg
• Flash Point: 230.9°C
• Refractive Index: 1.544
• PSA: 71.06
• LogP: 3.52430